[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(3,5-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C12H11ClF2O2S/c13-18(16,17)7-11-4-12(5-11,6-11)8-1-9(14)3-10(15)2-8/h1-3H,4-7H2
• InChI Key: GLDPHCSSEVWLHV-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC(=CC(=C3)F)F)CS(=O)(=O)Cl
• Molecular Formula: C12H11ClF2O2S
• Molecular Weight: 292.73 g/mol

Description

“[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is a chemical compound that is offered by Benchchem for CAS No. 2287312-56-3. It is a type of difluoro-substituted bicyclo[1.1.1]pentane.

Synthesis Analysis

The synthesis of this compound could potentially involve the use of a palladium-catalyzed cross-coupling on pre-formed bicyclo[1.1.0]butanes. This process enables a ‘late stage’ diversification of the bridgehead position, and the conversion of the resultant products into a range of useful small ring building blocks.

Molecular Structure Analysis

The molecular structure of this compound involves a bicyclo[1.1.1]pentane skeleton, which plays an important role as a bioisoster of para-substituted phenyl ring. The key synthesis step was an addition of difluorocarbene (:CF2) to bicyclo[1.1.0]butanes.

Chemical Reactions Analysis

Bicyclo[1.1.0]butanes (BCBs) are increasingly valued as intermediates in ‘strain release’ chemistry for the synthesis of substituted four-membered rings and bicyclo[1.1.1]pentanes. BCBs that are monosubstituted at the bridgehead positions have been widely explored due to their ready accessibility and facility of ring-opening reactions with nucleophiles, radicals, and electrophiles to give cyclobutanes and cyclobutenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available resources. For detailed information, it is recommended to inquire directly with the supplier.

Safety and Hazards

The safety and hazards information for this compound is not explicitly mentioned in the available resources. For detailed safety information, it is recommended to inquire directly with the supplier.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in medicinal chemistry, particularly as a bioisoster of para-substituted phenyl ring. Additionally, the development of more efficient synthesis methods could also be a focus of future research.